3-(3-azidopropoxy)propan-1-amine hydrochloride
Overview
Description
3-(3-azidopropoxy)propan-1-amine hydrochloride, commonly known as 3-APM, is an important organic compound used in a variety of scientific research applications. It is a derivative of propylamine and is widely used in chemical synthesis and biological studies. 3-APM is a versatile compound with a wide range of applications, including in the synthesis of drugs, in the study of biochemical and physiological effects, and as a tool for probing the structure and dynamics of proteins.
Scientific Research Applications
3-APM hydrochloride is widely used in scientific research applications. It is used in the synthesis of drugs, in the study of biochemical and physiological effects, and as a tool for probing the structure and dynamics of proteins. In addition, 3-APM hydrochloride has been used in the synthesis of peptides, in the synthesis of polymers, and in the study of enzyme catalysis. It has also been used in the study of chemical reactions and in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 3-APM hydrochloride is not fully understood. It is thought to be a weak base, and it is believed that it can interact with the nucleophilic groups of proteins, resulting in the formation of covalent bonds. This interaction can alter the structure and dynamics of proteins, leading to changes in their biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-APM hydrochloride are not fully understood. However, it is known to interact with proteins, and this interaction can lead to changes in the structure and dynamics of proteins. This can lead to changes in the biochemical and physiological properties of the proteins, including their activity and stability.
Advantages and Limitations for Lab Experiments
3-APM hydrochloride has several advantages in laboratory experiments. It is a low-cost and easily accessible compound, and it is relatively stable. It is also highly soluble in water, making it easy to use in aqueous solutions. However, it has some limitations. It is a weak base and has a low solubility in organic solvents, making it difficult to use in organic solvents.
Future Directions
The future of 3-APM hydrochloride is promising. It can be used in the synthesis of drugs, in the study of biochemical and physiological effects, and as a tool for probing the structure and dynamics of proteins. In addition, it can be used in the study of chemical reactions and in the synthesis of other organic compounds. It can also be used to develop new methods for the synthesis of peptides and polymers. Finally, it can be used to explore new ways to probe the structure and dynamics of proteins and to develop new therapeutic strategies.
Synthesis Methods
3-APM hydrochloride can be synthesized using a variety of methods. One of the most common methods is the reaction of 3-azido-1-propanol with hydrochloric acid. This method is simple and efficient, and yields a high yield of the desired compound. Other methods for the synthesis of 3-APM hydrochloride include the reaction of 3-azido-1-propanol with triethylamine, the reaction of 3-azido-1-propanol with hydrazine, and the reaction of 3-azido-1-propanol with sodium azide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-azidopropoxy)propan-1-amine hydrochloride involves the reaction of 3-bromopropylamine hydrochloride with sodium azide followed by reaction with 1-chloropropan-3-ol.", "Starting Materials": [ "3-bromopropylamine hydrochloride", "sodium azide", "1-chloropropan-3-ol" ], "Reaction": [ "Step 1: Dissolve 3-bromopropylamine hydrochloride in water.", "Step 2: Add sodium azide to the solution and stir for several hours at room temperature.", "Step 3: Filter the solution to remove any insoluble material.", "Step 4: Concentrate the solution under reduced pressure to obtain a yellow oil.", "Step 5: Dissolve the yellow oil in dichloromethane.", "Step 6: Add 1-chloropropan-3-ol to the solution and stir for several hours at room temperature.", "Step 7: Wash the solution with water and brine.", "Step 8: Dry the solution over anhydrous magnesium sulfate.", "Step 9: Concentrate the solution under reduced pressure to obtain a yellow oil.", "Step 10: Dissolve the yellow oil in ethanol and add hydrochloric acid.", "Step 11: Concentrate the solution under reduced pressure to obtain 3-(3-azidopropoxy)propan-1-amine hydrochloride as a white solid." ] } | |
CAS RN |
2758003-89-1 |
Molecular Formula |
C6H15ClN4O |
Molecular Weight |
194.7 |
Purity |
85 |
Origin of Product |
United States |
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